Cas no 91012-52-1 (2-(3,4-Dihydroxyphenyl)-n-ethylacetamide)

• Product Name: 2-(3,4-Dihydroxyphenyl)-n-ethylacetamide
• CAS No: 91012-52-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5701054
• PubChem ID: 15132229
• Update Time: 2025-10-21

2-(3,4-Dihydroxyphenyl)-n-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 91012-52-1
• EN300-732954
• 2-(3,4-DIHYDROXYPHENYL)-N-ETHYLACETAMIDE
• CID 15132229
• Benzeneacetamide, N-ethyl-3,4-dihydroxy-
• 2-(3,4-Dihydroxyphenyl)-n-ethylacetamide

• Inchi： 1S/C10H13NO3/c1-2-11-10(14)6-7-3-4-8(12)9(13)5-7/h3-5,12-13H,2,6H2,1H3,(H,11,14)
• InChI Key： PZHRPPFOGJNSJA-UHFFFAOYSA-N
• SMILES： C1(CC(NCC)=O)=CC=C(O)C(O)=C1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 479.2±35.0 °C(Predicted)
• pka: 9.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(3,4-Dihydroxyphenyl)-n-ethylacetamide

Comprehensive Overview of 2-(3,4-Dihydroxyphenyl)-N-ethylacetamide (CAS No. 91012-52-1)

2-(3,4-Dihydroxyphenyl)-N-ethylacetamide, identified by its CAS No. 91012-52-1, is a bioactive compound garnering significant attention in pharmaceutical and nutraceutical research. This catechol derivative exhibits unique structural properties, making it a subject of interest for its potential antioxidant, neuroprotective, and metabolic regulatory effects. With the rise of natural product derivatives in modern medicine, this compound is increasingly studied for its role in addressing oxidative stress-related conditions.

The molecular structure of 2-(3,4-Dihydroxyphenyl)-N-ethylacetamide features a dihydroxyphenyl moiety linked to an N-ethylacetamide group, which enhances its solubility and bioavailability. Researchers highlight its similarity to endogenous compounds like dopamine, suggesting applications in neurodegenerative disease research. Recent studies explore its interaction with cellular signaling pathways, particularly those involving Nrf2 activation, a hot topic in anti-aging and inflammation research.

In the context of cosmeceuticals, CAS No. 91012-52-1 is investigated for its skin-protective properties. Its ability to scavenge free radicals aligns with consumer demand for clean-label antioxidants in skincare formulations. Notably, its stability under physiological conditions makes it a candidate for transdermal delivery systems, a trending area in personalized medicine.

From a synthetic chemistry perspective, the production of 2-(3,4-Dihydroxyphenyl)-N-ethylacetamide involves green chemistry principles, addressing the pharmaceutical industry's push toward sustainable synthesis. Analytical techniques like HPLC-MS and NMR are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP)—a frequent search term among quality assurance professionals.

Emerging applications include its role in mitochondrial health supplements, where it may support cellular energy metabolism. This aligns with growing public interest in biohacking and longevity science. However, comprehensive clinical trials are needed to validate these preliminary findings, a gap often queried in academic databases and patent literature searches.

Regulatory status varies by region, with GRAS (Generally Recognized As Safe) considerations under evaluation. Researchers frequently search for toxicity profiles and drug interaction data, underscoring the need for standardized safety assessments. The compound's logP value and ADME properties are also key metrics in preclinical development discussions.

In summary, 2-(3,4-Dihydroxyphenyl)-N-ethylacetamide (CAS No. 91012-52-1) represents a multifaceted compound bridging traditional pharmacology and cutting-edge therapeutic innovation. Its exploration reflects broader trends toward multi-target therapies and precision medicine, making it a compelling subject for both scientific and commercial audiences.